Cas no 920036-40-4 (Phenol, 4-chloro-3-fluoro-5-methoxy-)

Phenol, 4-chloro-3-fluoro-5-methoxy- structure
920036-40-4 structure
Product Name:Phenol, 4-chloro-3-fluoro-5-methoxy-
CAS No:920036-40-4
MF:C7H6ClFO2
MW:176.572744846344
CID:759063
PubChem ID:44550968
Update Time:2025-04-19

Phenol, 4-chloro-3-fluoro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-chloro-3-fluoro-5-methoxy-
    • 4-chloro-3-fluoro-5-methoxyphenol
    • XXGVLIVLLCHFLZ-UHFFFAOYSA-N
    • 920036-40-4
    • SCHEMBL3155200
    • DTXSID30659308
    • Inchi: 1S/C7H6ClFO2/c1-11-6-3-4(10)2-5(9)7(6)8/h2-3,10H,1H3
    • InChI Key: XXGVLIVLLCHFLZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1OC)O)F

Computed Properties

  • Exact Mass: 176.0040353g/mol
  • Monoisotopic Mass: 176.0040353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų
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